Cas no 705255-89-6 (2-Propyn-1-one, 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)-)

2-Propyn-1-one, 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)- structure
705255-89-6 structure
Product Name:2-Propyn-1-one, 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)-
CAS No:705255-89-6
MF:C17H14O3
MW:266.291265010834
CID:547114
PubChem ID:71404936
Update Time:2025-04-19

2-Propyn-1-one, 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-one, 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)-
    • 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)prop-2-yn-1-one
    • 705255-89-6
    • DTXSID60825751
    • Inchi: 1S/C17H14O3/c1-19-15-9-6-13(7-10-15)8-11-17(18)14-4-3-5-16(12-14)20-2/h3-7,9-10,12H,1-2H3
    • InChI Key: UHCWVIUSOVJOES-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(C(C#CC2C=CC(=CC=2)OC)=O)=C1

Computed Properties

  • Exact Mass: 266.094294304g/mol
  • Monoisotopic Mass: 266.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 35.5Ų
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.